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Compound of Interest

Compound Name:
2-Phenyl-1H-indole-3-

carbaldehyde

Cat. No.: B1208662 Get Quote

An In-depth Guide to the Molecular Weight of 2-Phenyl-1H-indole-3-carbaldehyde

This technical guide provides a detailed breakdown of the molecular weight of 2-Phenyl-1H-
indole-3-carbaldehyde, a significant compound in synthetic chemistry and drug discovery. The

information is intended for researchers, scientists, and professionals in the field of drug

development.

Molecular Formula
The chemical formula for 2-Phenyl-1H-indole-3-carbaldehyde is C₁₅H₁₁NO.[1][2][3] This

formula indicates that each molecule is composed of 15 carbon atoms, 11 hydrogen atoms,

one nitrogen atom, and one oxygen atom.

Atomic Weights of Constituent Elements
The calculation of the molecular weight is based on the atomic weights of each constituent

element. The standard atomic weights are provided in the table below.
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Element Symbol Atomic Weight ( g/mol )

Carbon C ~12.011[4][5][6]

Hydrogen H ~1.008[7][8][9][10]

Nitrogen N ~14.007[11][12][13][14]

Oxygen O ~15.999[15][16][17][18][19]

Molecular Weight Calculation
The molecular weight is the sum of the atomic weights of all atoms in the molecule. The

calculation for 2-Phenyl-1H-indole-3-carbaldehyde is as follows:

Carbon: 15 atoms × 12.011 g/mol = 180.165 g/mol

Hydrogen: 11 atoms × 1.008 g/mol = 11.088 g/mol

Nitrogen: 1 atom × 14.007 g/mol = 14.007 g/mol

Oxygen: 1 atom × 15.999 g/mol = 15.999 g/mol

Total Molecular Weight = 180.165 + 11.088 + 14.007 + 15.999 = 221.259 g/mol

This calculated value is consistent with the published molecular weight of approximately 221.25

g/mol to 221.26 g/mol .[1][2][20]

Summary of Molecular Weight Data
Parameter Value

Molecular Formula C₁₅H₁₁NO

Calculated Molecular Weight 221.259 g/mol

Published Molecular Weight ~221.25 - 221.26 g/mol [1][2][20]

Visualization of Molecular Weight Calculation
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The following diagram illustrates the logical flow of the molecular weight calculation from the

molecular formula and atomic weights.

Molecular Formula
C₁₅H₁₁NO

Contribution from Carbon
15 * 12.011 = 180.165

Contribution from Hydrogen
11 * 1.008 = 11.088

Contribution from Nitrogen
1 * 14.007 = 14.007

Contribution from Oxygen
1 * 15.999 = 15.999

Atomic Weights (g/mol)
C: 12.011
H: 1.008
N: 14.007
O: 15.999

Total Molecular Weight
221.259 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Phenylindole-3-carboxaldehyde | C15H11NO | CID 613305 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. assets.qa.thermofisher.com [assets.qa.thermofisher.com]

3. pschemicals.com [pschemicals.com]

4. youtube.com [youtube.com]

5. byjus.com [byjus.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1208662?utm_src=pdf-body-img
https://www.benchchem.com/product/b1208662?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Phenyl-1H-indole-3-carbaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Phenyl-1H-indole-3-carbaldehyde
https://assets.qa.thermofisher.com/chem-specs-pdf/retrievePdf?rootSku=B21041&sku=B21041.06&erp_type=KR_E1_LCD&countryCode=kr
https://www.pschemicals.com/index.php?p=product&CAS_nr=25365-71-3&id=780404
https://www.youtube.com/watch?v=0DjGnME8ITM
https://byjus.com/chemistry/carbon/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. Atomic/Molar mass [westfield.ma.edu]

7. quora.com [quora.com]

8. How many grams does an atom of hydrogen weigh? - askIITians [askiitians.com]

9. Hydrogen - Wikipedia [en.wikipedia.org]

10. youtube.com [youtube.com]

11. Nitrogen - Wikipedia [en.wikipedia.org]

12. Nitrogen - Element information, properties and uses | Periodic Table [periodic-
table.rsc.org]

13. #7 - Nitrogen - N [hobart.k12.in.us]

14. Nitrogen | N (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]

15. princeton.edu [princeton.edu]

16. Oxygen - Wikipedia [en.wikipedia.org]

17. m.youtube.com [m.youtube.com]

18. Atomic Weights and Isotopic Compositions for Oxygen [physics.nist.gov]

19. Oxygen, atomic [webbook.nist.gov]

20. scbt.com [scbt.com]

To cite this document: BenchChem. [2-Phenyl-1H-indole-3-carbaldehyde molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208662#2-phenyl-1h-indole-3-carbaldehyde-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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